Cas no 207572-66-5 (Pirlindole mesylate)

• Product Name: Pirlindole mesylate
• CAS No: 207572-66-5
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 2089637
• PubChem ID: 2829432
• Update Time: 2025-11-06

Pirlindole mesylate Chemical and Physical Properties

Names and Identifiers

• Pirlindole mesylate
• Pirlindole (mesylate)
• SCHEMBL3761340
• Tox21_110923_1
• DTXSID6045660
• 8-methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole methanesulfonate
• DTXCID4025660
• cid_2829432
• 8-Methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino-[3,2,1-jk]carbazole methanesulfonate
• methanesulfonic acid;12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene
• HMS3373G12
• CAS-207572-66-5
• DA-56896
• SR-01000597871-4
• HMS3715C07
• HMS3675D09
• SMR001307263
• Tox21_110923
• 2,3,3a,4,5,6-Hexahydro-8-methyl-1H-pyrazino[3,2,1-j,k]carbazolemesylate
• NCGC00024749-01
• MLS002222320
• CHEMBL1713992
• CCG-220973
• HMS1571C07
• 207572-66-5
• HMS2098C07
• SR-01000597871
• HMS3266N03
• NCGC00024749-04
• methanesulfonic acid; pirlindole
• BDBM114580
• HMS2233I05
• AKOS003242074
• 1H-Pyrazino[3,2,1-jk]carbazole,2,3,3a,4,5,6-hexahydro-8-methyl-
• BCP32097
• SR-01000597871-1
• HY-100679A
• HMS3411D09
• 8-methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazolemethanesulfonate
• 1H-Pyrazino[3,2,1-jk]carbazole, 2,3,3a,4,5,6-hexahydro-8-methyl-, monomethanesulfonate
• 7GLT3XVH4H
• 1H-Pyrazino[3,2,1-jk]carbazole, 2,3,3a,4,5,6-hexahydro-8-methyl-, methanesulfonate
• HIA57266

• MDL： MFCD00407230
• Inchi： 1S/C15H18N2.CH4O3S/c1-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13;1-5(2,3)4/h5-6,9,13,16H,2-4,7-8H2,1H3;1H3,(H,2,3,4)
• InChI Key： PVUYTBQAVAYLDE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.N12C3C=CC(C)=CC=3C3CCCC(C1=3)NCC2

Computed Properties

• Exact Mass: 322.135
• Monoisotopic Mass: 322.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.29
• Boiling Point: 422.6 °C at 760 mmHg
• Flash Point: 209.4 °C
• PSA: 79.71000
• LogP: 3.84390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on Pirlindole mesylate

Pirlindole Mesylate (CAS No. 207572-66-5): A Comprehensive Overview of Its Properties and Applications

Pirlindole mesylate (CAS No. 207572-66-5) is a pharmaceutical compound that has garnered significant attention in recent years due to its unique pharmacological properties. As a selective and reversible inhibitor of monoamine oxidase A (MAO-A), pirlindole mesylate has been studied extensively for its potential therapeutic applications, particularly in the field of mental health. This article delves into the chemical properties, mechanisms of action, and current research trends surrounding this intriguing compound.

The molecular structure of pirlindole mesylate features a tetracyclic indole derivative combined with a mesylate salt, which enhances its solubility and bioavailability. With a molecular formula of C₁₅H₁₈N₂·CH₄O₃S, this compound exhibits a molecular weight of 322.39 g/mol. Its crystalline form and stability under standard conditions make it suitable for pharmaceutical formulations. Researchers have noted that pirlindole mesylate demonstrates high selectivity for MAO-A over MAO-B, which contributes to its favorable safety profile compared to non-selective MAO inhibitors.

In the context of current healthcare trends, pirlindole mesylate has been explored as a potential treatment for depression and anxiety disorders. The growing global focus on mental health, particularly in the post-pandemic era, has increased interest in novel antidepressant agents with fewer side effects. Unlike traditional SSRIs (selective serotonin reuptake inhibitors), pirlindole mesylate works through a different mechanism by modulating monoamine levels in the brain. This unique action has led to investigations into its efficacy for treatment-resistant depression, a condition that affects approximately 30% of depression patients worldwide.

The pharmacokinetic profile of pirlindole mesylate reveals several advantages. It demonstrates good oral bioavailability and a half-life that supports once-daily dosing, factors that significantly improve patient compliance. Clinical studies have shown that the compound achieves peak plasma concentrations within 2-4 hours after administration and undergoes hepatic metabolism primarily through cytochrome P450 enzymes. These characteristics make pirlindole mesylate an attractive candidate for further pharmaceutical development.

Beyond its primary psychiatric applications, recent research has explored additional therapeutic potentials for pirlindole mesylate. Some studies suggest neuroprotective effects that could be beneficial in neurodegenerative conditions, while others investigate its role in modulating inflammatory responses. The compound's ability to influence multiple neurotransmitter systems has sparked interest in its potential applications for cognitive enhancement and age-related cognitive decline, topics that are currently trending in both academic circles and public discourse.

From a pharmaceutical development perspective, pirlindole mesylate presents several formulation advantages. Its mesylate salt form provides improved solubility compared to the free base, facilitating better absorption and more consistent therapeutic effects. This characteristic is particularly valuable in drug development, where bioavailability often determines a compound's clinical success. Pharmaceutical scientists continue to explore optimal delivery systems for pirlindole mesylate, including extended-release formulations that could further enhance its therapeutic profile.

The safety profile of pirlindole mesylate has been a subject of considerable research. Unlike first-generation MAO inhibitors, which required strict dietary restrictions, pirlindole mesylate appears to have a more favorable safety margin. This reduced risk of hypertensive crises, a serious side effect associated with older MAO inhibitors, makes it particularly appealing for clinical use. However, as with any psychoactive compound, careful consideration of drug interactions remains essential, especially with other serotonergic agents.

In the current pharmaceutical market, the development of pirlindole mesylate reflects broader trends toward personalized medicine and targeted therapies. The compound's selective action on MAO-A aligns with the industry's shift away from broad-spectrum drugs toward more precise mechanisms of action. This specificity not only reduces side effects but also opens possibilities for biomarker-guided treatment approaches, a hot topic in contemporary pharmacotherapy research.

Research into pirlindole mesylate continues to evolve, with recent studies exploring its potential in combination therapies. Some investigations examine its synergistic effects with conventional antidepressants, while others look at its role in augmenting psychotherapy outcomes. These research directions reflect the growing recognition that mental health treatment often requires multifaceted approaches, a perspective that has gained prominence in recent years.

The synthesis and production of pirlindole mesylate involve specialized organic chemistry techniques that ensure high purity and consistency. Current good manufacturing practices (cGMP) are essential for producing pharmaceutical-grade material, particularly for clinical trials and potential commercial applications. The compound's stability profile allows for conventional storage conditions, an important factor in pharmaceutical logistics and distribution.

As interest in pirlindole mesylate grows, so does the need for comprehensive analytical methods to characterize and quantify the compound. Modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry play crucial roles in quality control during production and in pharmacokinetic studies. These methods ensure batch-to-batch consistency and accurate measurement of drug levels in biological samples, both critical for clinical applications.

Looking forward, pirlindole mesylate represents an exciting area of psychopharmacological research. Its unique mechanism of action, combined with a favorable safety profile, positions it as a potential alternative or adjunct to existing antidepressant therapies. As mental health awareness continues to grow globally, and as the limitations of current treatments become more apparent, compounds like pirlindole mesylate offer promising avenues for therapeutic innovation.

The intellectual property landscape surrounding pirlindole mesylate reflects its pharmaceutical potential. While the original patents have expired, creating opportunities for generic development, new formulation patents and method-of-use patents continue to emerge. This ongoing innovation demonstrates the sustained interest in optimizing the therapeutic application of this compound, particularly for niche indications where current treatments fall short.

In conclusion, pirlindole mesylate (CAS No. 207572-66-5) stands as a compelling example of how targeted pharmacological interventions can address unmet medical needs in mental health care. Its development trajectory mirrors broader trends in CNS drug discovery, emphasizing selectivity, safety, and novel mechanisms of action. As research progresses and clinical experience accumulates, pirlindole mesylate may well emerge as an important tool in the psychiatrist's armamentarium, offering hope for patients who have not responded adequately to existing therapies.